Cas no 127-33-3 (Demeclocycline)

Demeclocycline structure
Demeclocycline structure
Product name:Demeclocycline
CAS No:127-33-3
MF:C21H21ClN2O8
MW:464.853045225143
CID:179770
PubChem ID:54680690

Demeclocycline Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-,(4S,4aS,5aS,6S,12aS)-
    • (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
    • 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,1...
    • 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-,(4S
    • demeclocycline
    • YELLOW TO ORANGE SOLID
    • (4aS)-7-Chlor-4c-dimethylamino-3,6t,10,12,12a-pentahydroxy-1,11-dioxo-(4ar,5ac,12a
    • 7-chloro-4-dimethylamino-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydro-naphthacene-2-carboxylic acid amide
    • Declomycin
    • Demeclociclina
    • DMCTC
    • domeclocycline
    • Elkamicina
    • Ledermycin
    • Ledermycin hydrochloride
    • Demeclor
    • Demethylchlorotetracycline
    • Demethylchlortetracyclin
    • Demethylchlortetracycline
    • Demetraclin
    • Diuciclin
    • Mexocine
    • Novotriclina
    • Perciclina
    • Periciclina
    • RP 10192
    • Sumaclina
    • Tri-demethylchlortetracycline
    • D03680
    • Deganol
    • 10192 RP
    • Demethylchlortetracycline base
    • 6-Demethylchlortetracycline
    • CHEMBL1591
    • Spectrum5_000831
    • SCHEMBL13169106
    • SPBio_001023
    • DEMECLOCYCLINE [INN]
    • 6-Demetil-7-clorotetraciclina [Italian]
    • (4S,4As,5as,6s,12as)-2-[amino(hydroxy)methylidene]-7-chloro-4-(dimethylamino)-6,10,11,12a-tetrahydroxy-1,2,3,4,4a,5,5a,6,12,12a-decahydrotetracene-1,3,12-trione
    • DEMECLOCYCLINE [USP MONOGRAPH]
    • DivK1c_000863
    • SCHEMBL17710674
    • 127-33-3
    • 2-NAPHTHACENECARBOXAMIDE, 7-CHLORO-4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
    • DB00618
    • KBio3_001355
    • RKL10089
    • SMP1_000091
    • NS00011893
    • 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, (4S,4aS,5aS,6S,12aS)-
    • KBio1_000863
    • NCGC00162149-04
    • Spectrum_000896
    • 6-Demetil-7-clorotetraciclina
    • AB00053449_04
    • DTXSID1022893
    • DMCT
    • KBio2_006512
    • 1,3,5-BENZENETRISULFONYLCHLORIDE
    • SCHEMBL516084
    • BPBio1_000844
    • KBioGR_000926
    • 127-33-3 (free base)
    • KBio2_001376
    • Spectrum4_000313
    • Chlortetracycline, 6-demethyl-
    • FMTDIUIBLCQGJB-SEYHBJAFSA-N
    • (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
    • 6-Demethylchlorotetracycline
    • Prestwick3_000753
    • J-005483
    • IDI1_000863
    • BSPBio_002135
    • 7-Chloro-6-demethyltetracycline
    • DEMECLOCYCLINE [VANDF]
    • Demeclocycline [USP:INN:BAN]
    • CCG-204513
    • 5R5W9ICI6O
    • CHLORTETRACYCLINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
    • Demeclocycline (USP)
    • 6-Demethyl-7-chlortetracycline
    • [4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha)]-7-chloro-4-(dimethylamino)1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide
    • SBI-0050406.P004
    • Lopac0_000421
    • SDCCGSBI-0050406.P005
    • HY-121268
    • KBioSS_001376
    • 7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide
    • KBio2_003944
    • DEMECLOCYCLINE [MART.]
    • Demeclocyclinum
    • CHEBI:4392
    • 6-Demethyl-7-chlorotetracycline
    • UNII-5R5W9ICI6O
    • 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
    • 1165453-98-4
    • Demethylchlortetracyclinum
    • EINECS 204-834-8
    • Prestwick2_000753
    • Prestwick0_000753
    • Demeclocyclinum [INN-Latin]
    • Spectrum3_000378
    • AKOS040740988
    • Demeclociclina [INN-Spanish]
    • NCGC00162149-03
    • DEMETHYLCHLORTETRACYCLINE [JAN]
    • NCGC00162149-06
    • EN300-37299894
    • NCGC00162149-10
    • Methylchlorotetracycline
    • Demeclocycline [USAN:BAN]
    • DEMECLOCYCLINE [HSDB]
    • NCGC00162149-02
    • SR-01000000066-4
    • SCHEMBL23723072
    • Tetracycline, 7-chloro-6-demethyl-
    • SPBio_002705
    • GUXHBMASAHGULD-SEYHBJAFSA-N
    • DEMECLOCYCLINE [MI]
    • Spectrum2_001132
    • DEMECLOCYCLINE [WHO-DD]
    • SR-01000000066
    • Prestwick1_000753
    • (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
    • Demethylchlortetracycline (JAN)
    • NCGC00162149-14
    • Q2736402
    • BSPBio_000766
    • SCHEMBL3252
    • GTPL10905
    • DMCT (antibiotic)
    • HSDB 3051
    • CS-0081339
    • NINDS_000863
    • BDBM50417134
    • DA-62760
    • Demeclocycline
    • Inchi: InChI=1S/C21H21ClN2O8/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31)/t6-,7-,14-,15-,21-/m0/s1
    • InChI Key: GUXHBMASAHGULD-SEYHBJAFSA-N
    • SMILES: NC(C1C(=O)[C@@H](N(C)C)[C@@H]2C[C@@H]3[C@H](O)C4=C(C=CC(O)=C4C(O)=C3C(=O)[C@]2(O)C=1O)Cl)=O

Computed Properties

  • Exact Mass: 464.09900
  • Monoisotopic Mass: 464.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 961
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.7
  • Tautomer Count: 132
  • Topological Polar Surface Area: 182A^2

Experimental Properties

  • Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 174-178 °C (decomposition)
  • Boiling Point: 684.5°Cat760mmHg
  • Flash Point: 367.8°C
  • Refractive Index: 1.6000 (estimate)
  • Solubility: Insuluble (5.1E-3 g/L) (25 ºC),
  • PSA: 181.62000
  • LogP: 0.96520

Demeclocycline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BioAustralis
BIA-D1462-25 mg
Demeclocycline
127-33-3 >95%byHPLC
25mg
$462.00 2023-08-18
BioAustralis
BIA-D1462-5 mg
Demeclocycline
127-33-3 >95%byHPLC
5mg
$132.00 2023-08-18
1PlusChem
1P009DSN-100mg
demeclocycline
127-33-3 98%
100mg
$1089.00 2024-07-09
A2B Chem LLC
AE36983-100mg
demeclocycline
127-33-3 97%
100mg
$736.00 2024-01-04
BioAustralis
BIA-D1462-25mg
Demeclocycline
127-33-3 >95% by HPLC
25mg
$510.00 2024-07-19
A2B Chem LLC
AE36983-10mg
demeclocycline
127-33-3
10mg
$124.00 2024-04-20
TargetMol Chemicals
T1400L-1mg
Demeclocycline
127-33-3
1mg
¥ 413 2024-07-23
A2B Chem LLC
AE36983-25mg
demeclocycline
127-33-3
25mg
$180.00 2024-04-20
SHENG KE LU SI SHENG WU JI SHU
sc-391514-5 mg
Demeclocycline,
127-33-3
5mg
¥842.00 2023-07-10
TargetMol Chemicals
T1400L-50mg
Demeclocycline
127-33-3
50mg
¥ 4270 2024-07-23

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